Cas no 880361-80-8 (1-(5-methylimidazo1,2-apyridin-2-yl)methanamine)

• Product Name: 1-(5-methylimidazo1,2-apyridin-2-yl)methanamine
• CAS No: 880361-80-8
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD08669763
• CID: 1065616
• PubChem ID: 25220476
• Update Time: 2025-04-20

1-(5-methylimidazo1,2-apyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-methylimidazo[1,2-a]pyridin-2-yl)methanamine
• [(5-Methylimidazo[1,2-a]pyridin-2-yl)methyl]amine
• 1-(5-methylimidazo1,2-apyridin-2-yl)methanamine
• FLWNBGDEYAEUQS-UHFFFAOYSA-N
• {5-methylimidazo[1,2-a]pyridin-2-yl}methanamine
• (5-Methylimidazo[1,2-a]pyridin-2-yl)methanamine
• Z1266854851
• AKOS005169843
• CS-0169598
• imidazo[1,2-a]pyridine-2-methanamine,5-methyl-
• EN300-73637
• {5-Methyl imidazo[1,2-a]pyridin-2-yl}methanamine
• SCHEMBL23531016
• 1-(5-methylimidazo[1,2-a]pyridin-2-yl)methanamine
• 880361-80-8
• ALBB-008936
• STK496624
• 1-{5-METHYLIMIDAZO[1,2-A]PYRIDIN-2-YL}METHANAMINE

• MDL： MFCD08669763
• Inchi： 1S/C9H11N3/c1-7-3-2-4-9-11-8(5-10)6-12(7)9/h2-4,6H,5,10H2,1H3
• InChI Key： FLWNBGDEYAEUQS-UHFFFAOYSA-N
• SMILES： N12C=C(CN)N=C1C=CC=C2C

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.3Ų